Chemical Scaffold Class Differentiation: Non‑Nucleotide Sulfonamide vs. Nucleotide/Phosphonate Mimetics
CD73‑IN‑1 is a non‑nucleotide, non‑phosphonate CD73 inhibitor built on a 5‑sulfamoyl‑2‑hydroxybenzamide core, structurally distinct from the nucleotide mimetics PSB‑12379 (an α,β‑methylene‑ADP derivative with a Ki of 2.21 nM for human CD73 [1]) and OP‑5244 (a monophosphonate with an IC₅₀ of 0.25 nM [2]). Unlike these comparators, CD73‑IN‑1 lacks the polyanionic phosph(on)ate groups that restrict passive membrane permeability and confer susceptibility to extracellular phosphatase degradation. CD73‑IN‑1 exhibits selectivity with no significant inhibition (IC₅₀ > 10 μM) against CD39, alkaline phosphatase, EGFR, or PI3K , whereas nucleotide‑based inhibitors often require extensive medicinal chemistry effort to engineer selectivity away from related purinergic targets.
| Evidence Dimension | Chemical scaffold class and intrinsic selectivity window over off‑target ectonucleotidases / kinases |
|---|---|
| Target Compound Data | Non‑nucleotide sulfonamide; IC₅₀ > 10 μM against CD39, alkaline phosphatase, EGFR, PI3K; selectivity index > 200‑fold versus CD73 IC₅₀ |
| Comparator Or Baseline | PSB‑12379: nucleotide analog (α,β‑methylene‑ADP derivative), Ki = 2.21 nM (human). OP‑5244: monophosphonate, IC₅₀ = 0.25 nM. AB‑680: phosphonate‑containing, Ki = 5 pM, >10,000‑fold selective over CD39. |
| Quantified Difference | CD73‑IN‑1 is 46‑fold less potent than PSB‑12379 in biochemical assays, ~192‑fold less potent than OP‑5244, and ~9,600‑fold less potent than AB‑680, but occupies a chemically orthogonal scaffold with a distinct off‑target profile. |
| Conditions | Cell‑free enzymatic assays (recombinant human CD73) and counter‑screening panel at 10 μM. |
Why This Matters
For research programs seeking a CD73 inhibitor with a non‑phosph(on)ate chemotype – to avoid confounding interactions with purinergic receptors, improve passive permeability, or establish structure‑activity relationships in a novel chemical series – CD73‑IN‑1 provides a validated entry point that cannot be substituted by nucleotide mimetics.
- [1] Bhattarai, S.; Freundlieb, M.; Pippel, J.; et al. α,β‑Methylene‑ADP (AOPCP) Derivatives and Analogues: Development of Potent and Selective Ecto‑5′‑Nucleotidase (CD73) Inhibitors. J. Med. Chem. 2015, 58 (16), 6248–6263. PMID: 26147331. View Source
- [2] Du, X.; Moore, J.; Fink, B. E.; et al. Orally Bioavailable Small‑Molecule CD73 Inhibitor (OP‑5244) Reverses Immunosuppression through Blockade of Adenosine Production. J. Med. Chem. 2020, 63 (18), 10433–10459. PMID: 32865411. View Source
